5-Hydroxy Bromantane-d5

Specification

• Molecular Formula: C₁₆H₁₅D₅BrNO
• Molecular Weight: 327.27

Introduction

Chemical Properties and Structure

Molecular Configuration

5-Hydroxy Bromantane-d5 features a unique molecular structure characterized by the incorporation of five deuterium atoms into the 5-Hydroxy Bromantane framework. The compound maintains the adamantane core structure characteristic of Bromantane derivatives while incorporating both hydroxylation and deuterium labeling. This strategic modification creates a compound that behaves nearly identically to non-deuterated 5-Hydroxy Bromantane in biological systems but can be distinguished using analytical techniques.

Physical and Chemical Characteristics

The compound exists as a powder at room temperature and has specific solubility characteristics important for research applications. Table 1 summarizes the key physical and chemical properties of 5-Hydroxy Bromantane-d5:

Property	Description
Physical State	Powder
Molecular Formula	C16H15D5BrNO
Molecular Weight	327.27 g/mol
Solubility	Soluble in Chloroform, Dichloromethane, DMSO
Storage Conditions	2-8°C, protected from air and light
Purity (Commercial)	Typically 98%

Table 1: Physical and chemical properties of 5-Hydroxy Bromantane-d5

Chemical Identifiers

Multiple nomenclature systems are used to identify 5-Hydroxy Bromantane-d5, reflecting its complex structure and specialized applications. The IUPAC name provides the most detailed structural description, while catalog numbers facilitate commercial acquisition for research purposes. Table 2 presents the various identifiers associated with this compound:

Identifier Type	Value
IUPAC Name	4-[(4-Bromophenyl-d5)amino]tricyclo[3.3.1.13,7]decan-1-ol
CAS Number (Unlabeled)	560070-28-2
SMILES	[2H]C1=C([2H])C(Br)=C([2H])C([2H])=C1NC2([2H])C@HC[C@H]4C[C@@H]2C[C@]3(O)C4
InChI	InChI=1S/C16H20BrNO/c17-13-1-3-14(4-2-13)18-15-11-5-10-6-12(15)9-16(19,7-10)8-11/h1-4,10-12,15,18-19H,5-9H2/t10-,11-,12+,15?,16-/i1D,2D,3D,4D,15D

Table 2: Chemical identifiers for 5-Hydroxy Bromantane-d5

Relationship to Parent Compound

Parent Compound and Metabolite Status

5-Hydroxy Bromantane-d5 is derived from Bromantane, a psychostimulant and anxiolytic medication. Importantly, the non-deuterated version (5-Hydroxy Bromantane) represents a metabolite of Bromantane that occurs naturally in biological systems following Bromantane administration. The deuterated analog was developed specifically to serve as an internal standard for analytical purposes, allowing researchers to accurately track and quantify the non-deuterated metabolite in various biological matrices.

Structural Modifications and Deuterium Labeling

The compound incorporates five deuterium atoms on the bromophenyl portion of the molecule, creating a mass shift that enables differentiation from the non-deuterated metabolite during mass spectrometric analysis. This deuterium labeling strategy is crucial for the compound's utility as an internal standard, as it maintains nearly identical chemical behavior while being distinguishable by mass. The hydroxyl group at position 1 of the adamantane moiety represents a primary site of Bromantane metabolism in biological systems.

Analytical Applications

Role as an Internal Standard

5-Hydroxy Bromantane-d5 serves as an invaluable internal standard in analytical chemistry, particularly for the quantification of Bromantane and its metabolites. The incorporation of deuterium atoms creates a compound with almost identical chemical properties to the analyte of interest but with a different mass, allowing for precise quantification through mass spectrometry techniques. This approach compensates for variations in sample preparation, injection, and instrument response, significantly enhancing the accuracy and reproducibility of analytical methods.

Research Applications

Pharmacokinetic Studies

5-Hydroxy Bromantane-d5 facilitates detailed pharmacokinetic studies of Bromantane by enabling precise measurement of both the parent compound and its metabolites. Researchers can track the absorption, distribution, metabolism, and excretion (ADME) profile of Bromantane with greater accuracy, yielding more reliable pharmacokinetic parameters including half-life, volume of distribution, and clearance rates. These improvements in analytical methodology ultimately contribute to better understanding of Bromantane's behavior in biological systems.

Metabolic Research

The compound serves as an essential tool in metabolic research focused on Bromantane. By using 5-Hydroxy Bromantane-d5 as an internal standard, researchers can accurately quantify the rate and extent of Bromantane metabolism to 5-Hydroxy Bromantane in various experimental conditions. This approach enables investigation of factors affecting Bromantane metabolism, including genetic variations, drug-drug interactions, and disease states that might alter metabolic pathways.

Therapeutic Drug Monitoring

For clinical research involving Bromantane, 5-Hydroxy Bromantane-d5 provides a means of developing accurate therapeutic drug monitoring protocols. The ability to reliably quantify Bromantane and its metabolites in patient samples supports research into optimal dosing regimens, individualized therapy approaches, and assessment of patient compliance. Though primarily a research tool, these applications potentially contribute to improved clinical outcomes in settings where Bromantane might be therapeutically employed.